N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C23H21N3O5/c27-22(23(28)25-16-7-8-20-21(12-16)31-14-30-20)24-13-18(19-6-3-11-29-19)26-10-9-15-4-1-2-5-17(15)26/h1-8,11-12,18H,9-10,13-14H2,(H,24,27)(H,25,28)
• InChI Key: GUHMKMFWJYFYMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC4=C(C=C3)OCO4)C5=CC=CO5
• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol

Description

The compound appears to contain several functional groups and rings, including a benzodioxole ring, a furan ring, and an indoline ring. These structures are common in many organic compounds, including pharmaceuticals and dyes.

Molecular Structure Analysis

The benzodioxole, furan, and indoline rings in the compound suggest a highly conjugated system, which could have interesting optical properties. The oxalamide group could act as a linker between different parts of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of any functional groups. These could influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Crystal Structure Analysis

Studies on benzo-furan derivatives and their crystal structures have shown promising anti-tumoral activity. For instance, compounds like butyl 2-amino-5-hydroxy-4-(4-nitro-phenyl)benzo-furan-3-carboxylate have been analyzed for their crystal structures, revealing insights into their molecular configurations and potential interactions with biological targets (Diana, Panunzi, Carella, Caruso, 2019).

Pharmacological Properties

The pharmacological properties of furoxans and benzofuroxans, related to the furan component of the query compound, have been extensively studied. These compounds exhibit a wide range of biological activities, including antimicrobial, antiparasitic, anticancer effects, and vasorelaxant activity. This diverse range of activities suggests potential research applications in developing new therapeutic agents (Cerecetto, Porcal, 2005).

Supramolecular Architecture

The study of supramolecular architecture, particularly in compounds featuring benzo[d][1,3]dioxol and furan moieties, provides insights into the intermolecular interactions that govern the assembly of complex structures. These studies can have implications for the design of new materials or drug delivery systems (Sivaraman, Agilandeswari, Balakrishnan, Sockalingam, Meenakshisundaram, Markkandan, 2018).

Chemical Synthesis and Reactivity

Research into the synthesis and reactivity of compounds containing indole, furan, and benzodioxole moieties has led to the development of new chemical reactions and the discovery of compounds with valuable properties. For example, the visible-light-induced aerobic dearomative reaction of indoles to access heterocycle-fused or spirocyclo indolones shows how light can be used to initiate chemical transformations in compounds with structural similarities to the query compound (Zhang, Duan, Li, Cheng, Zhu, 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it would depend on the biological target. Without this information, it’s hard to predict.

Future Directions

The future directions for research would depend on the properties and potential applications of the compound. It could be interesting to explore its synthesis, properties, and potential uses in more detail.